5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine

• CAS: 89894-30-4

Core Science & Biosynthesis

The Chemistry and Therapeutic Potential of 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,4-thiadiazole scaffold is a significant pharmacophore in medicinal chemistry, with derivatives exhibiting a wide array of biological activities. This technical guide provides an in-depth exploration of 5-(4-chlorophenyl)-1,2,4-thiadiazol-3-amine and its analogs, focusing on their synthesis, chemical properties, and therapeutic potential. We will delve into the rationale behind synthetic strategies, explore the structure-activity relationships that govern their biological effects, and discuss their potential applications in drug discovery, particularly in the realms of oncology and infectious diseases.

Introduction: The Significance of the 1,2,4-Thiadiazole Core

Thiadiazoles, a class of five-membered heterocyclic compounds containing sulfur and nitrogen atoms, exist in several isomeric forms, each with distinct chemical and pharmacological profiles.[1] Among these, the 1,2,4-thiadiazole ring system has garnered considerable interest due to its presence in a variety of biologically active molecules.[1] The unique electronic and structural features of this scaffold allow for diverse interactions with biological targets, making it a privileged structure in drug design.

The incorporation of an aryl group at the 5-position and an amino group at the 3-position of the 1,2,4-thiadiazole ring creates a versatile template for further chemical modification. The 4-chlorophenyl substituent, in particular, is a common feature in many bioactive compounds, often enhancing potency and influencing pharmacokinetic properties. This guide will focus on the synthesis and potential applications of the core molecule, 5-(4-chlorophenyl)-1,2,4-thiadiazol-3-amine, and its derivatives.

Synthetic Strategies for 3-Amino-5-Aryl-1,2,4-Thiadiazoles

The synthesis of 3-amino-5-aryl-1,2,4-thiadiazoles is most commonly achieved through the oxidative cyclization of N-guanyl-thioamides or related amidinothiourea intermediates. These methods provide a reliable and versatile route to the desired heterocyclic core.

Key Synthetic Pathway: Oxidative Cyclization

The most prevalent and efficient method for the synthesis of 3-amino-5-aryl-1,2,4-thiadiazoles involves the oxidative cyclization of an appropriate precursor. This strategy relies on the formation of a sulfur-nitrogen bond to close the five-membered ring.

Caption: General synthetic scheme for 3-amino-5-aryl-1,2,4-thiadiazoles.

Detailed Experimental Protocol: Synthesis of 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine

This protocol describes a representative synthesis based on the oxidative cyclization of an amidinothiourea precursor.

Step 1: Synthesis of 1-(4-Chlorobenzoyl)-3-guanylthiourea

• To a stirred solution of guanidine hydrochloride (1.0 eq) in a suitable solvent such as acetone or acetonitrile, add a base like sodium hydroxide or potassium carbonate (1.1 eq) and stir for 30 minutes at room temperature.

• Slowly add 4-chlorobenzoyl isothiocyanate (1.0 eq) to the reaction mixture.

• Continue stirring at room temperature for 4-6 hours or until thin-layer chromatography (TLC) indicates the consumption of the starting materials.

• Pour the reaction mixture into ice-cold water and collect the precipitated solid by filtration.

• Wash the solid with water and dry under vacuum to yield 1-(4-chlorobenzoyl)-3-guanylthiourea.

Step 2: Oxidative Cyclization to 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine

• Suspend 1-(4-chlorobenzoyl)-3-guanylthiourea (1.0 eq) in a suitable solvent like ethanol or methanol.

• Add an oxidizing agent such as hydrogen peroxide (30% solution, 2-3 eq) or iodine (1.1 eq) to the suspension.

• If using hydrogen peroxide, the reaction is typically stirred at room temperature for 12-24 hours. If using iodine, the mixture may be heated to reflux for 2-4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture and neutralize with a suitable base (e.g., sodium bicarbonate solution) if an acidic byproduct is formed.

• Collect the precipitated product by filtration, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to obtain pure 5-(4-chlorophenyl)-1,2,4-thiadiazol-3-amine.

Self-Validating System: The purity and identity of the synthesized compound should be confirmed at each step using standard analytical techniques such as melting point determination, TLC, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). The disappearance of the thiourea C=S stretch and the appearance of the C=N and N-H stretches characteristic of the thiadiazole ring in the infrared (IR) spectrum provide evidence of successful cyclization.

Biological Activities and Therapeutic Potential

While specific biological data for 5-(4-chlorophenyl)-1,2,4-thiadiazol-3-amine is not extensively reported, the broader class of 3-amino-5-aryl-1,2,4-thiadiazoles has demonstrated a range of promising pharmacological activities.

Anticancer Activity

Numerous studies have highlighted the anticancer potential of thiadiazole derivatives.[2][3] The 1,3,4-thiadiazole isomer, in particular, has been extensively investigated as a scaffold for anticancer agents.[2][3] Derivatives have been shown to induce cell cycle arrest and apoptosis in various cancer cell lines.[4] The mesoionic nature of the thiadiazole ring is believed to facilitate crossing cellular membranes, allowing for effective interaction with intracellular targets.[5] The 5-(4-chlorophenyl)-1,3,4-thiadiazole scaffold has been specifically identified as a promising pharmacophore for the development of new anticancer hybrids.

It is plausible that the 1,2,4-thiadiazole isomer shares some of these anticancer properties. The 3-amino group provides a key site for further derivatization, allowing for the exploration of structure-activity relationships and the optimization of potency and selectivity against specific cancer targets.

Antimicrobial Activity

Thiadiazole derivatives have also been widely investigated for their antimicrobial properties.[6] The 2-amino-1,3,4-thiadiazole moiety is considered an excellent scaffold for the development of new antimicrobial agents.[6] It is reasonable to hypothesize that 3-amino-1,2,4-thiadiazoles may also exhibit antimicrobial activity. The 4-chlorophenyl group is a common substituent in known antimicrobial agents, and its presence in the target molecule may contribute to its potential efficacy against various pathogens.

Structure-Activity Relationships (SAR) and Drug Design Principles

The biological activity of 3-amino-5-aryl-1,2,4-thiadiazole derivatives is highly dependent on the nature and position of substituents on the aryl ring and modifications to the amino group.

Caption: Key modification sites for SAR studies of 3-amino-5-aryl-1,2,4-thiadiazoles.

Key SAR Insights:

• Aryl Substituents (R1): The electronic properties and steric bulk of substituents on the 5-aryl ring can significantly influence biological activity. Electron-withdrawing groups, such as the chloro group in the parent compound, are often associated with enhanced potency in various biological assays.

• Amino Group Derivatization (R2): The 3-amino group serves as a crucial handle for introducing diverse functionalities. Acylation, alkylation, or incorporation into larger heterocyclic systems can lead to derivatives with improved target engagement, altered solubility, and modified pharmacokinetic profiles.

Future Directions and Conclusion

The 5-(4-chlorophenyl)-1,2,4-thiadiazol-3-amine scaffold represents a promising starting point for the development of novel therapeutic agents. Future research should focus on the following areas:

• Comprehensive Biological Screening: A thorough evaluation of the anticancer and antimicrobial activities of the parent compound and a library of its derivatives is warranted.

• Target Identification: Elucidating the specific molecular targets and mechanisms of action of active compounds will be crucial for rational drug design and optimization.

• Lead Optimization: Systematic modification of the core scaffold based on SAR data will be essential to improve potency, selectivity, and drug-like properties.

References

• Abdel-Rahman, L. H., et al. (2022). New 5-Aryl-1,3,4-Thiadiazole-Based Anticancer Agents: Design, Synthesis, In Vitro Biological Evaluation and In Vivo Radioactive Tracing Studies. Molecules, 27(23), 8345. [Link]

• Al-Ostoot, F. H., et al. (2021). Design, Synthesis, and Biological Evaluation of Novel 1,3,4-Thiadiazole Derivatives as Potential Antitumor Agents against Chronic Myelogenous Leukemia: Striking Effect of Nitrothiazole Moiety. Molecules, 26(17), 5143. [Link]

• Chen, Z., et al. (2010). Synthesis and Antiviral Activity of 5-(4-Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides. Molecules, 15(12), 9046-9056. [Link]

• Organic Chemistry Portal. (2024). Synthesis of 1,2,4-thiadiazoles. [Link]

• Pawar, R. P., et al. (2021). Efficient Green Synthesis and Biological Evaluation of Thiadiazole Derivatives. Journal of Chemistry, 2021, 5543198. [Link]

• Serban, G., et al. (2018). 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. Drug Design, Development and Therapy, 12, 1545–1566. [Link]

• Sztanke, K., et al. (2013). Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent. Molecules, 18(10), 12519-12537. [Link]

• Tantawy, A. S., et al. (2023). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. Molecules, 28(24), 8081. [Link]

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The 1,2,4-Thiadiazole Scaffold: A Strategic Approach to Structure-Activity Relationship Studies for Novel Therapeutics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,4-thiadiazole heterocycle represents a privileged scaffold in medicinal chemistry, demonstrating a wide array of biological activities. This guide focuses on the structure-activity relationship (SAR) studies of 5-(4-chlorophenyl)-1,2,4-thiadiazol-3-amine and its analogues. While literature on this specific compound is nascent, this whitepaper constructs a comprehensive framework for its SAR exploration by drawing upon established principles from analogous 1,2,4-thiadiazole derivatives. We will delve into the synthetic rationale, key structural modification points, plausible mechanisms of action, and detailed experimental protocols to empower researchers in the rational design of novel therapeutics based on this promising core.

Introduction: The 1,2,4-Thiadiazole Core - A Scaffold of Untapped Potential

Heterocyclic compounds are the cornerstone of modern drug discovery, with nitrogen and sulfur-containing rings frequently featuring in clinically approved drugs. Among these, the 1,2,4-thiadiazole ring is a five-membered heterocycle that has garnered significant interest due to its diverse pharmacological profile, including anticancer, antimicrobial, and anti-inflammatory properties.[1] Unlike its more extensively studied 1,3,4-thiadiazole isomer, the 1,2,4-thiadiazole offers a unique arrangement of heteroatoms, influencing its electronic properties, metabolic stability, and interaction with biological targets.[1]

The core structure of 5-(4-chlorophenyl)-1,2,4-thiadiazol-3-amine presents three primary points for structural modification to probe and optimize biological activity: the 3-amino group, the C5-aryl substituent, and the thiadiazole ring itself. Understanding how modifications at these positions impact efficacy and selectivity is the central tenet of SAR studies.

A particularly compelling aspect of the 1,2,4-thiadiazole scaffold is its potential to act as an "electrophilic warhead." The inherent asymmetry and electronic nature of the ring can render it susceptible to nucleophilic attack by residues such as cysteine within the active sites of enzymes.[2] This covalent modification can lead to irreversible inhibition, a desirable trait for certain therapeutic targets.

This guide will provide a roadmap for unlocking the therapeutic potential of the 5-(4-chlorophenyl)-1,2,4-thiadiazol-3-amine scaffold through a systematic exploration of its SAR.

Strategic Dissection of the 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine Scaffold for SAR Studies

The exploration of the SAR for this scaffold can be systematically approached by considering modifications at three key positions as illustrated below.

Caption: Key modification points for SAR studies of the 5-(4-chlorophenyl)-1,2,4-thiadiazol-3-amine scaffold.

Position 3: The Amino Group - A Gateway to Diverse Functionality

The 3-amino group is a critical handle for introducing diversity and modulating the physicochemical properties of the molecule. Its basicity and hydrogen-bonding capacity can be pivotal for target engagement.

Rationale for Modification:

• Altering Basicity and Nucleophilicity: Acylation, sulfonylation, or alkylation of the amine can significantly impact its pKa, influencing its ionization state at physiological pH and its ability to participate in hydrogen bonds.

• Introducing Recognition Moieties: The amine can be used as a linker to attach larger fragments that can interact with specific sub-pockets of a target protein, thereby enhancing affinity and selectivity.

• Improving Pharmacokinetic Properties: Modification of the amino group can be used to tune solubility, membrane permeability, and metabolic stability.

Experimental Approach: A library of analogues can be generated by reacting the 3-amino core with a variety of electrophiles such as acid chlorides, sulfonyl chlorides, and isocyanates.

Position 5: The 4-Chlorophenyl Ring - Tuning Lipophilicity and Electronic Profile

The nature of the substituent at the 5-position of the thiadiazole ring is crucial in defining the molecule's interaction with the target protein, often occupying a hydrophobic pocket.

Rationale for Modification:

• Probing Hydrophobic Interactions: Varying the substituents on the phenyl ring (e.g., alkyl, alkoxy, trifluoromethyl) allows for the systematic exploration of the size and nature of the corresponding binding pocket.

• Modulating Electronic Effects: The introduction of electron-donating or electron-withdrawing groups on the phenyl ring can influence the electronic properties of the entire thiadiazole scaffold, potentially affecting its reactivity and binding affinity. The existing chloro-substituent already imparts a degree of lipophilicity and is an electron-withdrawing group.

• Exploring Bioisosteric Replacements: Replacing the phenyl ring with other aromatic or heteroaromatic systems can lead to improved properties such as enhanced solubility or reduced toxicity.

SAR Insights from Analogous Series: In a series of 1,2,4-thiadiazole-1,2,4-triazole derivatives with anticancer activity, modifications on an aryl ring attached to the core significantly impacted potency. For instance, the presence of electron-donating groups like trimethoxy substitution led to the highest activity against a panel of cancer cell lines.[3] Conversely, replacing a methoxy group with a nitro group also showed improved activity, indicating that both electron-donating and strongly electron-withdrawing groups can be favorable depending on the specific interactions within the target's active site.[3]

Table 1: Representative SAR Data for 1,2,4-Thiadiazole Analogues with Anticancer Activity[3]

Compound	R-group on Aryl Moiety	MCF-7 IC₅₀ (µM)	A549 IC₅₀ (µM)	DU-145 IC₅₀ (µM)	MDA MB-231 IC₅₀ (µM)
8b	3,4,5-trimethoxy	0.10 ± 0.084	0.17 ± 0.032	0.83 ± 0.091	0.28 ± 0.017
8c	4-methoxy	1.12 ± 0.64	1.79 ± 0.59	1.98 ± 0.22	2.33 ± 1.52
8d	4-methyl	1.44 ± 0.17	2.10 ± 1.44	2.76 ± 1.88	2.35 ± 1.51
8e	4-nitro	0.23 ± 0.014	1.64 ± 0.53	0.19 ± 0.011	1.55 ± 0.63
8g	4-chloro	1.02 ± 0.65	1.69 ± 0.13	2.13 ± 1.98	2.15 ± 1.08
Etoposide	(Standard)	2.11 ± 0.024	3.08 ± 0.135	1.97 ± 0.45	1.91 ± 0.84

Data presented as mean ± standard deviation.

Synthesis and Experimental Protocols

The synthesis of 3,5-disubstituted-1,2,4-thiadiazoles can be achieved through various routes. A common and versatile method involves the oxidative cyclization of amidinothioureas or the reaction of thioamides with nitriles.[4]

General Synthetic Workflow

Caption: General workflow for the synthesis and characterization of 1,2,4-thiadiazole derivatives.

Detailed Experimental Protocol: Synthesis of 3-Amino-5-aryl-1,2,4-thiadiazoles

A plausible synthetic route to the 3-amino-5-aryl-1,2,4-thiadiazole scaffold involves the iodine-mediated oxidative cyclization of an amidinothiourea intermediate. This intermediate can be formed from the corresponding amidine.

Step 1: Synthesis of the Amidinothiourea Intermediate

• To a solution of the appropriate aryl amidine hydrochloride (1.0 eq) in a suitable solvent such as ethanol, add a base like sodium ethoxide (1.1 eq) and stir at room temperature for 30 minutes.

• To this mixture, add an equimolar amount of an isothiocyanate derivative (e.g., benzoyl isothiocyanate) and stir the reaction at room temperature for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water and collect the precipitated solid by filtration.

• Wash the solid with water and dry under vacuum to yield the crude amidinothiourea.

Step 2: Oxidative Cyclization to form the 1,2,4-Thiadiazole Ring

• Dissolve the crude amidinothiourea (1.0 eq) in a solvent such as ethanol or methanol.

• Add a solution of iodine (2.2 eq) in the same solvent dropwise at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours.

• After the reaction is complete (monitored by TLC), quench the excess iodine with a saturated solution of sodium thiosulfate.

• Extract the product with an organic solvent like ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 3-amino-5-aryl-1,2,4-thiadiazole.

Mechanism of Action: Covalent Inhibition of Cysteine Proteases

As previously mentioned, 1,2,4-thiadiazoles have been identified as potential irreversible inhibitors of cysteine proteases, such as cathepsins, which are implicated in various diseases including cancer.[2][5] The proposed mechanism involves the nucleophilic attack of the catalytic cysteine thiol on the electrophilic sulfur atom of the thiadiazole ring, leading to ring opening and the formation of a covalent disulfide bond with the enzyme.

Caption: Proposed mechanism of irreversible inhibition of a cysteine protease by a 1,2,4-thiadiazole derivative.

Experimental Protocol: Cysteine Protease Inhibition Assay

This protocol is a general guideline for assessing the inhibitory potential of 1,2,4-thiadiazole derivatives against a cysteine protease like cathepsin B.

Materials:

• Recombinant human cathepsin B

• Fluorogenic substrate (e.g., Z-Arg-Arg-AMC)

• Assay buffer (e.g., 100 mM sodium acetate, 1 mM EDTA, 5 mM DTT, pH 5.5)

• Test compounds dissolved in DMSO

• 96-well black microplates

• Fluorescence plate reader

Procedure:

• Prepare a stock solution of the test compounds in DMSO.

• In the wells of a 96-well plate, add the assay buffer.

• Add varying concentrations of the test compounds to the wells. Include a vehicle control (DMSO only) and a positive control inhibitor (e.g., E-64).

• Initiate the reaction by adding a pre-determined concentration of cathepsin B to each well.

• Incubate the plate at 37°C for a specified pre-incubation time to allow for potential covalent modification.

• Add the fluorogenic substrate to all wells to start the enzymatic reaction.

• Monitor the increase in fluorescence over time using a plate reader (Excitation: ~380 nm, Emission: ~460 nm for AMC-based substrates).

• Calculate the rate of reaction for each concentration of the inhibitor.

• Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

For suspected irreversible inhibitors, time-dependent inhibition studies should be performed to determine the inactivation rate constant (k_inact) and the inhibition constant (K_I).

Conclusion and Future Directions

The 5-(4-chlorophenyl)-1,2,4-thiadiazol-3-amine scaffold holds considerable promise for the development of novel therapeutic agents. While direct SAR data for this specific molecule is limited, a comprehensive analysis of related 1,2,4-thiadiazole derivatives provides a robust framework for its systematic exploration. The key takeaways for researchers are:

• Strategic Modification: The 3-amino and 5-aryl positions are prime targets for chemical modification to probe and optimize biological activity.

• Mechanistic Hypothesis: The potential for 1,2,4-thiadiazoles to act as covalent inhibitors of cysteine proteases offers a compelling and testable mechanism of action.

• Rational Design: The SAR data from analogous series can guide the design of more potent and selective inhibitors. For example, exploring a range of electronic and steric properties on the 5-phenyl ring is a logical next step.

Future work should focus on the synthesis and biological evaluation of a focused library of analogues of 5-(4-chlorophenyl)-1,2,4-thiadiazol-3-amine. Elucidation of the specific molecular targets and a deeper understanding of the mechanism of action will be crucial for advancing this promising class of compounds towards clinical development.

References

• Chai, L., Xu, Y., Ding, T., Fang, X., Zhang, W., Wang, Y., Lu, M., Xu, H., & Yang, X. (2017). One-pot synthesis of 3,5-disubstituted 1,2,4-thiadiazoles from nitriles and thioamides via I2-mediated oxidative formation of an N–S bond. Organic & Biomolecular Chemistry, 15(38), 8148–8155. [Link]

• Chidella, S., et al. (2020). Design, Synthesis, and Biological Evaluation of 1,2,4-Thiadiazole-1,2,4-Triazole Derivatives Bearing Amide Functionality as Anticancer Agents. Arabian Journal of Chemistry, 13(7), 6041-6054. [Link]

• Ghahremanpour, M. M., et al. (2020). Medicinal Chemistry and Properties of 1,2,4-Thiadiazoles. Molecules, 25(21), 5015. [Link]

• Jadhav, S. A., et al. (2020). Thiadiazole derivatives as anticancer agents. Journal of Heterocyclic Chemistry, 57(5), 2007-2023. [Link]

• Mariappan, A., et al. (2015). An efficient synthesis of 3-substituted-5-arylamino-1,2,4-thiadiazoles through intramolecular oxidative S-N bond formation of imidoyl thioureas by phenyliodine(III) bis(trifluoroacetate). RSC Advances, 5(10), 7130-7135. [Link]

• Turk, D., et al. (2001). Inhibitors of cathepsin B. Biochimica et Biophysica Acta (BBA) - Protein Structure and Molecular Enzymology, 1529(1-3), 54-68. [Link]

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Protocols & Analytical Methods

Application Note: Quantitative Analysis of 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine in Pharmaceutical Formulations

Introduction

5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine and its derivatives are a class of heterocyclic compounds with significant interest in medicinal chemistry due to their potential therapeutic activities, including anticancer properties.[1] Accurate and precise quantification of this active pharmaceutical ingredient (API) is crucial for drug development, quality control, and pharmacokinetic studies. This application note presents a detailed guide to the analytical methods for the quantification of 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine, focusing on High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) as a primary method and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) for bioanalytical applications requiring higher sensitivity.

The methodologies described herein are designed to be robust, reliable, and adhere to the principles of analytical method validation as outlined by the International Council for Harmonisation (ICH) guidelines.[2][3][4]

Physicochemical Properties of the Analyte

Understanding the physicochemical properties of 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine is fundamental to developing a robust analytical method.

Property	Value	Source
Molecular Formula	C₈H₆ClN₃S	[5]
Molecular Weight	211.67 g/mol	[5]
IUPAC Name	5-(4-chlorophenyl)-1,3,4-thiadiazol-2-amine	[5]
Predicted LogP	2.3	[5]
pKa	(Predicted) Basic ~2-3, Acidic ~9-10	Inferred from structure

The presence of a chlorophenyl group suggests that the compound will have significant UV absorbance, making HPLC-UV a suitable technique for quantification. The predicted LogP indicates moderate hydrophobicity, suggesting good retention on a reversed-phase HPLC column.

Primary Analytical Method: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Principle: This method utilizes reversed-phase chromatography to separate 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine from potential impurities and excipients. The analyte is then quantified by measuring its absorbance at a specific UV wavelength. This approach is widely used for the analysis of thiadiazole derivatives in pharmaceutical dosage forms.[6][7]

Instrumentation and Materials

• HPLC System: A system equipped with a quaternary or binary pump, autosampler, column oven, and a photodiode array (PDA) or variable wavelength UV detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended as a starting point.

• Chemicals:

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Water (HPLC grade, filtered and deionized)

  • Formic acid or Orthophosphoric acid (analytical grade)

  • Reference standard of 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine (purity >99%)

Chromatographic Conditions

The following conditions are a starting point and may require optimization based on the specific HPLC system and sample matrix.

Parameter	Recommended Condition	Rationale
Mobile Phase	Acetonitrile and 0.1% Formic Acid in Water	Provides good peak shape and resolution for moderately polar compounds.
Gradient	60:40 (v/v) Acetonitrile:Water (Isocratic)	A simple starting point; a gradient may be necessary for complex matrices.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Ensures reproducible retention times.
Detection Wavelength	Determined by UV scan (likely ~254 nm or ~280 nm)	The wavelength of maximum absorbance provides the highest sensitivity.
Injection Volume	10 µL	Can be adjusted based on concentration and sensitivity needs.

Protocol: Standard and Sample Preparation

Standard Preparation:

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent (e.g., methanol or acetonitrile).

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to cover the expected concentration range of the samples (e.g., 1-100 µg/mL).

Sample Preparation (for a hypothetical tablet formulation):

• Weigh and finely powder not fewer than 20 tablets.

• Accurately weigh a portion of the powder equivalent to a single dose of 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine.

• Transfer the powder to a suitable volumetric flask.

• Add approximately 70% of the flask volume with the extraction solvent (e.g., methanol).

• Sonicate for 15 minutes to ensure complete dissolution of the API.

• Allow the solution to cool to room temperature and dilute to volume with the extraction solvent.

• Filter the solution through a 0.45 µm syringe filter to remove any undissolved excipients.

• Dilute the filtered solution with the mobile phase to a concentration within the calibration range.

Method Validation

The analytical method must be validated to ensure it is suitable for its intended purpose.[8] The validation should be performed according to ICH Q2(R1) guidelines and include the following parameters:[2][8]

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This is typically demonstrated by analyzing a placebo formulation and showing no interfering peaks at the retention time of the analyte.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is assessed by analyzing a series of standards over a specified range (e.g., 50-150% of the expected sample concentration). The correlation coefficient (r²) should be >0.999.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is typically determined by spiking a placebo with known amounts of the API at different concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration) and calculating the percent recovery.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes:

  • Repeatability (Intra-day precision): Analysis of replicate samples on the same day.

  • Intermediate Precision (Inter-day precision): Analysis of replicate samples on different days, by different analysts, or with different equipment.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH of the mobile phase, column temperature, flow rate).

Data Presentation: Example Validation Summary

Validation Parameter	Acceptance Criteria	Hypothetical Result
Specificity	No interference at analyte retention time	Complies
Linearity (r²)	≥ 0.999	0.9998
Range (µg/mL)	1 - 100	1 - 100
Accuracy (% Recovery)	98.0 - 102.0%	99.5 - 101.2%
Repeatability (RSD%)	≤ 2.0%	0.8%
Intermediate Precision (RSD%)	≤ 2.0%	1.2%
LOD (µg/mL)	Report	0.1
LOQ (µg/mL)	Report	0.3
Robustness	No significant impact on results	Complies

Advanced Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle: For bioanalytical applications, such as pharmacokinetic studies where low concentrations of the drug and its metabolites are present in complex biological matrices (e.g., plasma, urine), LC-MS/MS is the method of choice.[9][10] This technique combines the separation power of HPLC with the high sensitivity and selectivity of tandem mass spectrometry.

Instrumentation and Materials

• LC-MS/MS System: An HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

• Internal Standard (IS): A structurally similar compound, preferably a stable isotope-labeled version of the analyte, is required for accurate quantification in biological samples.

MS/MS Method Development

• Infusion and Tuning: Infuse a standard solution of 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine directly into the mass spectrometer to optimize the ESI/APCI source parameters and to identify the precursor ion (typically [M+H]⁺).

• Fragmentation: Perform a product ion scan of the precursor ion to identify the most abundant and stable product ions.

• Multiple Reaction Monitoring (MRM): Select the most intense and specific precursor-to-product ion transition for quantification. A secondary transition can be used for confirmation.

Hypothetical MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine	212.0	To be determined	To be determined
Internal Standard	To be determined	To be determined	To be determined

Protocol: Sample Preparation from Plasma

• Protein Precipitation: To a 100 µL aliquot of plasma, add 300 µL of acetonitrile containing the internal standard.

• Vortex and Centrifuge: Vortex the mixture for 1 minute and then centrifuge at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase and inject a small volume (e.g., 5 µL) into the LC-MS/MS system.

Visualizations

HPLC-UV Workflow

Caption: Workflow for the quantification of 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine by HPLC-UV.

LC-MS/MS Bioanalytical Workflow

Caption: Bioanalytical workflow for 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine using LC-MS/MS.

Conclusion

This application note provides a comprehensive framework for the quantitative analysis of 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine. The detailed HPLC-UV method is suitable for routine quality control and formulation analysis, while the LC-MS/MS method offers the necessary sensitivity and selectivity for bioanalytical studies. Both methods are designed to be validated according to international regulatory standards, ensuring the generation of accurate and reliable data throughout the drug development lifecycle.

References

• Chen, Z., et al. (2010). Synthesis and Antiviral Activity of 5-(4-Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides. Molecules, 15(12), 9046-9056. Available at: [Link]

• PubChem. (n.d.). 5-(4-chlorophenyl)-1,3,4-thiadiazol-2-amine. National Center for Biotechnology Information. Retrieved from: [Link]

• Chen, Z., et al. (2010). Synthesis and Antiviral Activity of 5-(4-Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides. National Institutes of Health. Retrieved from: [Link]

• MDPI. (n.d.). 5-(4-Chlorophenyl)-N,1-di-o-tolyl-1H-imidazole-2-amine. Retrieved from: [Link]

• ResearchGate. (2023). A Simple HPLC Method for Determining 2-(3-Chlorophenyloamino)-5-(2,4-Dihydroxyphenyl)-1,3,4-Thiadiazole in Brain and Plasma of Animals: Application to a Pharmacokinetic Study. Retrieved from: [Link]

• ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation. Retrieved from: [Link]

• MDPI. (n.d.). Synthesis and Antiviral Activity of 5-(4-Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides. Retrieved from: [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from: [Link]

• MDPI. (n.d.). Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin. Retrieved from: [Link]

• Shimadzu. (n.d.). Development of LC/MS/MS Method for Screening and Quantitation of 47 Synthetic Dyes under Restricted Substance List in Textiles. Retrieved from: [Link]

• ICH. (2023). Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation. Retrieved from: [Link]

• MDPI. (2023). Pharmacokinetic study of 3-(4-chlorophenyl)-7-[2-(piperazin-1-yl)ethoxy]-4H-chromen-4-one. Retrieved from: [Link]

• MDPI. (n.d.). Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. Retrieved from: [Link]

• ResearchGate. (n.d.). Mass spectra of thiadiazole derivatives 1, 2, and 3 (A, B, and C,...). Retrieved from: [Link]

• RSC Publishing. (n.d.). High resolution mass spectrometry. Part VII. 1,2,3-Thiadiazole derivatives. Retrieved from: [Link]

• PubChem. (n.d.). 5-(2-Chlorophenyl)-1,3,4-thiadiazol-2-amine. National Center for Biotechnology Information. Retrieved from: [Link]

• MDPI. (2022). Validation of an Analytical Method for the Determination of Thiabendazole in Various Food Matrices. Retrieved from: [Link]

• European Medicines Agency. (2006). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine. This document is designed to offer practical, field-tested insights into overcoming common challenges and side reactions encountered during this synthesis.

Introduction to the Synthesis

The synthesis of 3-amino-5-aryl-1,2,4-thiadiazoles, such as 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine, is a critical process in the development of various pharmacologically active compounds. A prevalent and effective method for constructing this heterocyclic system is the oxidative cyclization of an N-amidinothiourea intermediate. This intermediate is typically formed in situ from the corresponding benzamidine and a thiourea derivative. While the overall transformation appears straightforward, several factors can influence the reaction's success, leading to low yields, difficult purifications, and the formation of unexpected side products. This guide will address these potential pitfalls in a practical, question-and-answer format.

Core Reaction Pathway

The most common synthetic route involves a two-step, one-pot process starting from 4-chlorobenzamidine.

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Cross-Reactivity Profiling: The Case of 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine

Introduction: Navigating the Off-Target Landscape

In the intricate world of drug discovery, the journey from a promising hit compound to a clinical candidate is fraught with challenges. One of the most critical hurdles is understanding a molecule's selectivity. While a compound may exhibit potent activity at its intended target, its interactions with other proteins—so-called "off-target" effects—can lead to unforeseen toxicity or diminished efficacy. This guide provides a comprehensive framework for characterizing the cross-reactivity profile of a novel small molecule, using 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine as our central case study.

The 1,3,4-thiadiazole scaffold, an isomer of our subject compound, is known to be biologically promiscuous, with derivatives showing a wide range of activities including anticancer and antiviral effects.[1][2] This known bioactivity within the broader thiadiazole family underscores the critical need for a rigorous and early assessment of the selectivity of any new analogue. A proactive cross-reactivity profiling strategy is not merely a regulatory checkbox; it is a foundational element of a successful drug development program, enabling data-driven decisions to mitigate risk and reduce late-stage attrition.[3]

This guide is structured to walk researchers through a tiered, logical progression for profiling, from broad, cost-effective initial screens to more focused, in-depth investigations. We will delve into the causality behind experimental choices, provide actionable protocols, and compare methodologies to equip you with the expertise to build a robust selectivity package for your compound of interest.

Tier 1: Foundational Profiling - Casting a Wide Net

The initial phase of cross-reactivity profiling is designed to be broad, identifying the highest-risk interactions early and cost-effectively. This tier combines the predictive power of computational models with the empirical validation of in vitro safety panels.

In Silico Prediction: A Data-Driven Starting Point

Before committing to resource-intensive wet-lab experiments, computational modeling offers a powerful and rapid first pass at identifying potential off-target liabilities.[4] By comparing the structure of 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine against databases of known protein targets and their ligands, we can generate a preliminary "hit list" of potential interactions.

The primary value here is hypothesis generation. For instance, if computational models predict binding to hERG channels or certain cytochrome P450 enzymes, these become high-priority targets for subsequent experimental validation. This approach allows for a more informed and efficient design of in vitro screening panels.[5]

Workflow for Computational Off-Target Prediction

Caption: Computational workflow for predicting off-target interactions.

In Vitro Safety Pharmacology Panels: The First Experimental Test

The cornerstone of early safety profiling is screening the compound against a panel of targets known to be implicated in adverse drug reactions (ADRs).[6] Several contract research organizations (CROs) offer standardized panels, often comprising 40-100 of the most critical safety targets.[3][7][8]

The rationale for this approach is risk mitigation. By screening our thiadiazole derivative at a standard concentration (e.g., 10 µM) against targets like the hERG channel (cardiac toxicity), various GPCRs (neurological and cardiovascular side effects), and key transporters, we can quickly flag major safety concerns.[9] A significant hit (>50% inhibition) in one of these assays would be a major red flag requiring immediate follow-up.

Table 1: Representative Tier 1 Safety Profiling Panel

Target Family	Representative Targets	Associated Potential Adverse Effect
GPCRs	Adrenergic (α1, α2, β1, β2), Dopamine (D1, D2), Serotonin (5-HT2A), Muscarinic (M1, M2, M3), Histamine (H1)	Cardiovascular, CNS, gastrointestinal
Ion Channels	hERG (K+ channel), Nav1.5 (Na+ channel), Cav1.2 (Ca2+ channel)	Cardiotoxicity (QT prolongation), neurotoxicity
Transporters	SERT (Serotonin), DAT (Dopamine), NET (Norepinephrine)	CNS side effects, drug-drug interactions
Enzymes	COX-1, COX-2, PDE family, CYP450 family (e.g., 3A4, 2D6)	GI toxicity, inflammation, drug metabolism
Nuclear Receptors	Estrogen Receptor, Androgen Receptor	Endocrine disruption

Tier 2: Focused Profiling - Understanding Selectivity

If the compound shows a clean profile in Tier 1, or if a specific on-target activity is identified (e.g., anticancer), the next step is a more focused investigation into its selectivity within that target class. Given that many 1,3,4-thiadiazole derivatives exhibit antiproliferative activity, kinome profiling is a logical and critical next step for our compound.[1][10]

Kinome Scanning: A Deep Dive into Kinase Selectivity

Protein kinases are one of the largest and most important classes of drug targets, but their highly conserved ATP binding site makes achieving selectivity a significant challenge. Off-target kinase inhibition is a common source of toxicity. Technologies like Eurofins' KINOMEscan® platform offer a powerful method to assess a compound's interaction with hundreds of kinases in a single experiment.[11][12]

This is a competitive binding assay, not a functional assay. It measures the ability of the test compound to displace a known ligand from the kinase active site. The output is typically reported as "% Control" or "Kd", providing a quantitative measure of binding affinity across a vast portion of the human kinome.[13]

Workflow for Kinome Scanning

Caption: Workflow of a competitive binding-based kinome scan.

Comparative Analysis: Interpreting the Data

The goal is not necessarily zero off-target hits, but rather a well-understood and manageable selectivity profile. The data should be compared against a known selective inhibitor and a promiscuous "frequent hitter" to provide context.

Table 2: Hypothetical Kinome Scan Data Comparison (at 10 µM)

Kinase Target	5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine (% Inhibition)	Selective Inhibitor (e.g., Gleevec) (% Inhibition)	Promiscuous Inhibitor (e.g., Staurosporine) (% Inhibition)
ABL1 (On-Target)	98	99	99
KIT (On-Target)	95	97	98
SRC (Off-Target)	45	60	95
VEGFR2 (Off-Target)	15	10	92
EGFR (Off-Target)	5	2	88
PKA (Off-Target)	2	1	99
... (400+ others)	<10	<10	>50

In this hypothetical example, our compound shows high potency at its intended targets (ABL1, KIT) with moderate activity against SRC and a relatively clean profile otherwise. This is a promising result, far superior to the promiscuous staurosporine. The moderate SRC activity would need to be followed up with functional cell-based assays to determine if this off-target binding translates to a biological effect.

Methodologies and Protocols

To ensure scientific integrity, every protocol must be robust and self-validating. Below are examples of key methodologies.

Protocol 1: In Silico Molecular Docking

This protocol provides a framework for predicting the binding of our thiadiazole derivative to a potential off-target protein, such as the kinase SRC.

• Preparation of the Protein Structure:

  • Obtain the crystal structure of the target protein (e.g., SRC kinase domain) from the Protein Data Bank (PDB).

  • Remove water molecules, co-factors, and any existing ligands from the PDB file.

  • Add hydrogen atoms and assign appropriate protonation states for titratable residues at physiological pH (7.4).

  • Define the binding site (grid box) based on the location of the co-crystallized ligand or known active site residues.

• Preparation of the Ligand Structure:

  • Generate a 3D structure of 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine using a chemical drawing tool (e.g., ChemDraw) and convert it to a 3D format (e.g., SDF or MOL2).

  • Perform energy minimization using a suitable force field (e.g., MMFF94).

  • Assign appropriate atom types and partial charges.

• Molecular Docking:

  • Use a validated docking program (e.g., AutoDock Vina, Glide, GOLD).

  • Run the docking simulation, allowing for flexible ligand conformations within the defined rigid receptor binding site.

  • The program will generate multiple binding poses, each with a corresponding binding energy score.

• Analysis:

  • Analyze the top-scoring poses. A lower binding energy score typically indicates a more favorable interaction.

  • Visualize the predicted binding mode to identify key interactions (e.g., hydrogen bonds, hydrophobic contacts) between the ligand and protein residues.

  • Self-Validation: As a control, re-dock the original co-crystallized ligand into the protein structure. The docking program should be able to reproduce the experimental binding pose with a low root-mean-square deviation (RMSD < 2.0 Å).

Protocol 2: Radioligand Binding Assay (GPCR Off-Target)

This protocol describes a classic method to determine if our compound binds to a specific GPCR, for example, the Serotonin 5-HT2A receptor.

• Materials:

  • Cell membranes expressing the 5-HT2A receptor.

  • Radioligand (e.g., [³H]-ketanserin).

  • Non-specific binding control (e.g., unlabeled ketanserin at high concentration).

  • Test compound: 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine, serially diluted.

  • Assay buffer and 96-well filter plates.

• Assay Procedure:

  • In a 96-well plate, combine the receptor membranes, radioligand (at a concentration near its Kd), and either buffer (for total binding), non-specific control, or the test compound.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow binding to reach equilibrium.

  • Rapidly harvest the contents of the wells onto the filter plate using a cell harvester. This separates the membrane-bound radioligand from the unbound.

  • Wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

  • Allow the filters to dry, then add scintillation cocktail.

  • Count the radioactivity in each well using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-specific Binding.

  • Calculate % Inhibition for the test compound at each concentration: 100 * (1 - (Test Compound cpm - Non-specific cpm) / (Specific Binding cpm)).

  • Plot % Inhibition versus the log of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Self-Validation: The assay window (Total Binding cpm / Non-specific Binding cpm) should be greater than 5, and the IC50 of a known standard control compound should be within the expected range.

Visualizing the Binding Assay Principle

Caption: Principle of a competitive radioligand binding assay.

Conclusion and Strategic Outlook

The cross-reactivity profile of 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine, or any novel compound, is not a single data point but a mosaic of carefully collected and interpreted evidence. By employing a tiered strategy—starting with broad computational and in vitro screens and progressing to focused selectivity panels like kinome scanning—researchers can build a comprehensive understanding of a molecule's behavior. This proactive approach allows for the early identification of potential liabilities, enabling medicinal chemists to optimize for selectivity or, if necessary, to de-prioritize compounds with intractable off-target profiles. Ultimately, this rigorous, data-driven methodology is essential for navigating the complexities of drug development and increasing the probability of translating a promising molecule into a safe and effective therapeutic.

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• Chen, Z., et al. (2010). Synthesis and Antiviral Activity of 5-(4-Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides. Molecules. [Link]

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A Tale of Two Scaffolds: A Head-to-Head Comparison of 1,2,4-Thiadiazole and 1,3,4-Thiadiazole in Drug Discovery

For the discerning researcher, scientist, and drug development professional, the selection of a core heterocyclic scaffold is a critical decision that profoundly influences the trajectory of a research program. Among the plethora of choices, the thiadiazole isomers, particularly the 1,2,4- and 1,3,4-thiadiazoles, have emerged as privileged structures in medicinal chemistry. This guide provides an in-depth, head-to-head comparison of these two isomeric scaffolds, delving into their structural nuances, physicochemical properties, synthetic accessibility, and, most importantly, their divergent biological activities and therapeutic applications.

This analysis is grounded in experimental data and established scientific principles to empower you with the insights needed to make informed decisions in your drug discovery endeavors.

At a Glance: Key Distinctions Between the Isomers

Feature	1,2,4-Thiadiazole	1,3,4-Thiadiazole
Symmetry & Dipole Moment	Asymmetric, generally higher dipole moment	Symmetric, generally lower dipole moment
Electronic Nature	Electron-deficient, susceptible to nucleophilic attack, particularly at the 5-position.[1]	Electron-deficient, with nucleophilic substitution favored at the 2- and 5-positions.[2]
Stability	Generally stable, with the ring being resistant to acids, alkalis, and oxidizing/reducing agents, especially when substituted at the 3- and 5-positions.[1]	Possesses high aromaticity, leading to excellent in vivo stability and low toxicity.[2][3] The ring is stable in acidic conditions but can undergo cleavage with strong bases.[2][4]
Synthetic Accessibility	Commonly synthesized via oxidative dimerization of thioamides or from amidines and sulfur-containing reagents.[1]	Frequently synthesized from thiosemicarbazides or their derivatives through cyclization reactions.[5]
Prevalence in Research	Less explored compared to its 1,3,4-isomer.	Extensively studied and one of the most important heterocyclic nuclei in medicinal chemistry.[2][5]
Key Biological Activities	Anticancer, antimicrobial, anti-inflammatory, and neuroprotective.	Broad-spectrum: antimicrobial, anticancer, anti-inflammatory, antiviral, anticonvulsant, diuretic, and more.[2][6]
Marketed Drug Examples	Cefozopran (antibiotic)	Acetazolamide (diuretic), Methazolamide (diuretic), Sulfamethizole (antibiotic), Cefazolin (antibiotic).

Structural and Physicochemical Properties: More Than Just a Numbers Game

The seemingly subtle difference in the arrangement of the nitrogen atoms within the five-membered ring of 1,2,4- and 1,3,4-thiadiazole profoundly impacts their three-dimensional structure, electronic distribution, and, consequently, their interactions with biological targets.

The 1,3,4-thiadiazole scaffold is symmetrical, which can influence its crystal packing and solubility. Its high degree of aromaticity contributes to its notable in vivo stability and generally low toxicity profile.[2][3] This stability, however, is pH-dependent, with the ring being susceptible to cleavage under strong basic conditions.[2][4] From an electronic standpoint, the 1,3,4-thiadiazole ring is electron-deficient, which makes it relatively inert to electrophilic substitution but reactive towards nucleophiles at the 2- and 5-positions.[2] The presence of the =N-C-S- moiety is considered crucial for its biological activities.[2]

Conversely, the 1,2,4-thiadiazole isomer is asymmetrical, leading to a more pronounced dipole moment. This can influence its solubility and ability to engage in specific dipole-dipole interactions with biological macromolecules. Like its isomer, it is an electron-deficient ring system. The 5-position of the 1,2,4-thiadiazole ring is the most reactive site for nucleophilic substitution.[1] While generally stable, particularly with substituents at the 3- and 5-positions, the inherent asymmetry can lead to different metabolic pathways compared to the 1,3,4-isomer.[1]

Core structures of 1,2,4- and 1,3,4-thiadiazole.

Navigating the Synthetic Landscape: A Tale of Different Precursors

The synthetic routes to these two scaffolds are distinct, a factor that can influence the choice of isomer based on the availability of starting materials and desired substitution patterns.

Synthesis of 1,3,4-Thiadiazoles: The Thiosemicarbazide Route

A cornerstone in the synthesis of 1,3,4-thiadiazoles is the cyclization of thiosemicarbazides or their derivatives.[5] This versatile approach allows for the introduction of a wide variety of substituents at the 2- and 5-positions.

Experimental Protocol: Synthesis of 2-amino-5-substituted-1,3,4-thiadiazole

• Reaction Setup: To a solution of a substituted carboxylic acid (1 mmol) in phosphorus oxychloride (5 mL), add thiosemicarbazide (1.1 mmol).

• Reaction Conditions: The reaction mixture is heated at reflux for 2-3 hours.

• Work-up: After cooling to room temperature, the mixture is carefully poured onto crushed ice and neutralized with a saturated solution of sodium bicarbonate.

• Isolation: The resulting precipitate is filtered, washed with water, and recrystallized from a suitable solvent (e.g., ethanol) to afford the pure 2-amino-5-substituted-1,3,4-thiadiazole.

A generalized synthetic workflow for 1,3,4-thiadiazoles.

Synthesis of 1,2,4-Thiadiazoles: The Oxidative Dimerization Pathway

The synthesis of 3,5-disubstituted-1,2,4-thiadiazoles often relies on the oxidative dimerization of thioamides.[1] This method is efficient for creating symmetrically substituted derivatives.

Experimental Protocol: Synthesis of 3,5-disubstituted-1,2,4-thiadiazole

• Reaction Setup: A solution of the corresponding thioamide (2 mmol) in a suitable solvent (e.g., ethanol) is prepared.

• Oxidizing Agent: An oxidizing agent such as iodine (1.2 mmol) or hydrogen peroxide is added portion-wise to the solution.

• Reaction Conditions: The mixture is stirred at room temperature or gentle heating for a specified period until the reaction is complete (monitored by TLC).

• Work-up: The reaction mixture is quenched with a solution of sodium thiosulfate to remove excess iodine, and the product is extracted with an organic solvent.

• Isolation: The organic layer is dried over anhydrous sodium sulfate, and the solvent is evaporated under reduced pressure. The crude product is then purified by column chromatography or recrystallization.

A generalized synthetic workflow for 1,2,4-thiadiazoles.

The Biological Arena: A Spectrum of Activities

While both isomers exhibit a broad range of biological activities, there are discernible trends in their therapeutic applications, likely stemming from their distinct physicochemical properties and steric arrangements.

The Prolific 1,3,4-Thiadiazole: A Scaffold of Many Talents

The 1,3,4-thiadiazole scaffold is a veritable workhorse in medicinal chemistry, with derivatives demonstrating a vast array of pharmacological effects. Its ability to act as a bioisostere of pyrimidine allows it to interfere with DNA replication processes, contributing to its anticancer and antimicrobial properties.[5]

• Antimicrobial Activity: The 1,3,4-thiadiazole nucleus is a component of several clinically used antibiotics, including the cephalosporin Cefazolin. Numerous derivatives have been synthesized and shown to possess potent antibacterial and antifungal activities.

• Anticancer Activity: A significant body of research has focused on 1,3,4-thiadiazole derivatives as anticancer agents.[5][6] They have been shown to inhibit various cancer cell lines through mechanisms such as the inhibition of carbonic anhydrase, topoisomerase, and various kinases.

• Diuretic Activity: The well-known diuretics Acetazolamide and Methazolamide feature the 1,3,4-thiadiazole ring, highlighting its role in targeting carbonic anhydrase.

• Other Activities: The list of biological activities associated with this scaffold is extensive and includes anti-inflammatory, anticonvulsant, antiviral, and anti-tubercular properties.[2]

The Strategic 1,2,4-Thiadiazole: A More Targeted Approach

While not as extensively explored as its 1,3,4-counterpart, the 1,2,4-thiadiazole scaffold has carved out its own niche in drug discovery, with a growing number of derivatives showing promising therapeutic potential.

• Anticancer Activity: Similar to the 1,3,4-isomer, 1,2,4-thiadiazole derivatives have demonstrated significant anticancer activity against various human cancer cell lines.

• Antimicrobial Activity: The antibiotic Cefozopran is a notable example of a marketed drug containing the 1,2,4-thiadiazole ring.

• Neuroprotective and CNS Activities: Emerging research suggests the potential of 1,2,4-thiadiazole derivatives in the treatment of neurodegenerative diseases.

• Enzyme Inhibition: The 1,2,4-thiadiazole moiety can act as a thiol-trapping agent, enabling it to form disulfide bonds with cysteine residues in enzymes, leading to their inactivation. This mechanism is relevant for the inhibition of enzymes like cathepsins and transglutaminases.

Case Studies: Marketed Drugs as a Testament to Therapeutic Utility

The clinical success of drugs containing these scaffolds provides irrefutable evidence of their therapeutic value.

1,3,4-Thiadiazole in Action: Acetazolamide

Acetazolamide is a classic example of a 1,3,4-thiadiazole-containing drug. It functions as a carbonic anhydrase inhibitor, leading to a reduction in the formation of aqueous humor in the eye and a decrease in intraocular pressure, making it a valuable treatment for glaucoma. Its diuretic effect is also a consequence of carbonic anhydrase inhibition in the kidneys.

1,2,4-Thiadiazole in the Clinic: Cefozopran

Cefozopran is a fourth-generation cephalosporin antibiotic that incorporates a 1,2,4-thiadiazole ring. This structural feature contributes to its broad spectrum of activity against both Gram-positive and Gram-negative bacteria, including strains resistant to other cephalosporins.

Conclusion: Choosing the Right Tool for the Job

The head-to-head comparison of 1,2,4- and 1,3,4-thiadiazole scaffolds reveals two versatile yet distinct platforms for drug discovery. The 1,3,4-thiadiazole isomer, with its extensive history of research and broad spectrum of biological activities, represents a robust and reliable choice for a wide range of therapeutic targets. Its synthetic accessibility and favorable physicochemical properties have cemented its status as a privileged scaffold in medicinal chemistry.

The 1,2,4-thiadiazole isomer, while less explored, offers unique opportunities for drug design. Its asymmetric nature and specific reactivity can be leveraged to achieve novel interactions with biological targets and to develop compounds with distinct pharmacological profiles. The clinical success of Cefozopran underscores the therapeutic potential of this scaffold.

Ultimately, the choice between these two isomers will depend on the specific therapeutic target, the desired biological activity, and the synthetic strategy. By understanding the nuanced differences in their structure, properties, and biological profiles, researchers can make a more strategic and informed decision, paving the way for the development of the next generation of innovative therapeutics.

References

• Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. PMC. [Link]

• Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold. MDPI. [Link]

• Thiadiazoles and Their Properties. ISRES. [Link]

• Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. MDPI. [Link]

• A review on the 1,3,4-Thiadiazole as Anticancer Activity. Bulletin of Environment, Pharmacology and Life Sciences. [Link]

• Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. MDPI. [Link]

• Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles. PMC. [Link]

• Preparations, Reactions and Biological Activities of 1,3,4-Thiadiazole Derivatives: Reviewing Study. ResearchGate. [Link]

• 1, 3, 4-Thiadiazoles: An Overview. Gavin Publishers. [Link]

• AN OVERVIEW ON 1,2,4-TRIAZOLE AND 1,3,4-THIADIAZOLE DERIVATIVES AS POTENTIAL ANESTHESIC AND ANTI-INFLAMMATORY AGENTS. Neliti. [Link]

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A Methodological Guide to Evaluating the Therapeutic Index of 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine

Disclaimer: Publicly available, peer-reviewed data concerning the therapeutic index of 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine is limited. This guide, therefore, provides a comprehensive, generalized methodology for researchers to evaluate its therapeutic window. The experimental data and comparisons presented herein are hypothetical and for illustrative purposes.

The therapeutic index (TI) is a critical metric in pharmacology, quantifying the relative safety of a drug by comparing the dose that elicits a therapeutic effect to the dose that causes toxicity.[1][2] A wide therapeutic window is highly desirable, indicating a greater margin of safety for clinical use.[2] This guide outlines a systematic approach to determine the therapeutic index of the novel compound 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine, leveraging established preclinical methodologies. The 1,3,4-thiadiazole scaffold, an isomer of the compound , is of significant interest in medicinal chemistry due to its diverse biological activities, including potential anticancer properties.[3][4]

Part 1: Foundational In Vitro Assessment of Therapeutic Index

The initial evaluation of a compound's therapeutic potential begins with in vitro assays. These cell-based studies provide a preliminary understanding of a drug's efficacy and cytotoxicity, from which an in vitro therapeutic index can be calculated. This early assessment is crucial for deciding whether to proceed with more complex and costly in vivo studies.

Experimental Protocol: In Vitro Cytotoxicity and Efficacy

The primary objective is to determine the concentration of 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine that inhibits a biological process in target (e.g., cancer) cells versus its effect on non-target (healthy) cells. A common method is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures cell metabolic activity as an indicator of cell viability.

Step-by-Step Protocol:

• Cell Line Selection:

  • Efficacy Panel: Select a panel of human cancer cell lines relevant to the potential therapeutic application. Based on literature for similar thiadiazole compounds, a logical starting point includes a breast cancer line (e.g., MCF-7) and a hepatocellular carcinoma line (e.g., HepG2).[5]

  • Toxicity Control: Utilize a non-cancerous cell line to assess general cytotoxicity. African green monkey kidney epithelial cells (Vero) are a common choice for this purpose.[5]

• Cell Culture and Seeding:

  • Culture the selected cell lines in their appropriate media (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin) at 37°C in a humidified 5% CO2 incubator.

  • Harvest cells using trypsin-EDTA and perform a cell count (e.g., with a hemocytometer or automated cell counter).

  • Seed the cells into 96-well microplates at a predetermined optimal density (e.g., 5 x 10³ to 1 x 10⁴ cells per well) and allow them to adhere overnight.

• Compound Preparation and Treatment:

  • Prepare a stock solution of 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine in a suitable solvent like dimethyl sulfoxide (DMSO).

  • Perform serial dilutions of the stock solution in culture media to achieve a range of final concentrations for testing (e.g., from 0.01 µM to 100 µM).

  • Remove the old media from the 96-well plates and add 100 µL of the media containing the various compound concentrations to the appropriate wells. Include vehicle control (DMSO) and untreated control wells.

• Incubation and Assay:

  • Incubate the treated plates for a standard duration, typically 48 to 72 hours.

  • After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 3-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

  • Carefully remove the media and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis and IC50 Determination:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the compound concentration.

  • Use non-linear regression analysis (e.g., a sigmoidal dose-response curve) to determine the half-maximal inhibitory concentration (IC50). The IC50 represents the concentration of the compound required to inhibit cell growth by 50%.[4]

Hypothetical Data Presentation

Compound	Cell Line	Type	IC50 (µM)
5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine	MCF-7	Breast Cancer	5.2
HepG2	Liver Cancer	8.1
Vero	Normal Kidney	95.4
Doxorubicin (Reference)	MCF-7	Breast Cancer	0.8
HepG2	Liver Cancer	1.2
Vero	Normal Kidney	15.7

Calculating the In Vitro Therapeutic Index (Selectivity Index)

The in vitro therapeutic index, often referred to as the selectivity index (SI), is calculated as the ratio of the IC50 in the normal cell line to the IC50 in the cancer cell line.

• SI for MCF-7: IC50 (Vero) / IC50 (MCF-7) = 95.4 / 5.2 = 18.3

• SI for HepG2: IC50 (Vero) / IC50 (HepG2) = 95.4 / 8.1 = 11.8

A higher SI value suggests greater selectivity of the compound for cancer cells over normal cells.

Workflow for In Vitro Therapeutic Index Determination.

Part 2: Preclinical In Vivo Evaluation of Therapeutic Index

Following promising in vitro results, the evaluation must progress to in vivo models to understand the compound's behavior in a whole biological system. This stage aims to determine the doses required for therapeutic efficacy and to identify the doses that cause toxicity, leading to a more clinically relevant therapeutic index.

Experimental Protocol: In Vivo Efficacy (ED50)

This protocol uses a tumor xenograft model, where human cancer cells are implanted into immunocompromised mice, to determine the effective dose that inhibits tumor growth by 50% (ED50).

Step-by-Step Protocol:

• Animal Model: Use immunodeficient mice (e.g., athymic nude or NOD/SCID mice).

• Tumor Implantation: Subcutaneously inject a suspension of a responsive cancer cell line (e.g., 5 x 10⁶ MCF-7 cells) into the flank of each mouse.

• Tumor Growth and Grouping: Allow tumors to grow to a palpable size (e.g., 100-150 mm³). Measure tumor volume using calipers (Volume = 0.5 x Length x Width²). Randomize mice into treatment and control groups (n=8-10 per group).

• Dosing:

  • Administer 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine via a clinically relevant route (e.g., oral gavage or intraperitoneal injection) at various dose levels (e.g., 1, 5, 10, 25, 50 mg/kg) daily for a set period (e.g., 21 days).

  • A vehicle control group receives only the delivery vehicle.

• Monitoring: Monitor tumor growth, body weight, and general animal health twice weekly.

• Endpoint and Analysis: At the end of the study, euthanize the mice and excise the tumors. Calculate the percentage of tumor growth inhibition for each dose group compared to the vehicle control. Determine the ED50 by plotting the percentage of inhibition against the dose.

Experimental Protocol: In Vivo Toxicity (TD50/LD50)

This protocol determines the dose that causes toxicity in 50% of the animals (TD50) or is lethal to 50% of the animals (LD50). Modern approaches favor identifying the Maximum Tolerated Dose (MTD) and specific toxic endpoints over lethality.[1]

Step-by-Step Protocol:

• Animal Model: Use healthy mice of the same strain as the efficacy study.

• Dose Escalation: Administer the compound at escalating doses to different groups of mice.

• Monitoring for Toxicity: Observe the animals closely for clinical signs of toxicity, such as weight loss (>15-20%), lethargy, ruffled fur, and abnormal behavior.

• Endpoint Determination: The TD50 can be defined by a specific adverse event (e.g., the dose causing a 20% reduction in body weight in 50% of the animals). The LD50 is the dose that results in 50% mortality. The MTD is the highest dose that does not cause unacceptable toxicity.[1]

• Analysis: Use statistical methods (e.g., probit analysis) to calculate the TD50 or LD50 from the dose-response data.

Workflow for In Vivo Therapeutic Index Determination.

Part 3: Comparative Analysis

The calculated therapeutic index is most meaningful when compared against alternative compounds or the standard of care. This comparison helps to position the new compound within the existing therapeutic landscape.

Calculating the Preclinical Therapeutic Index

The preclinical therapeutic index is calculated using the data from the in vivo studies.[1][2]

TI = TD50 / ED50 or TI = LD50 / ED50

Hypothetical Comparison Guide

Compound	ED50 (mg/kg) (Tumor Inhibition)	TD50 (mg/kg) (20% Weight Loss)	Therapeutic Index (TD50/ED50)	Commentary
5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine	15	225	15.0	Shows a promising safety margin in this hypothetical preclinical model.
Alternative Thiadiazole (Compound X)	25	200	8.0	Less potent and has a narrower safety margin compared to the lead compound.
Doxorubicin (Standard of Care)	2	10	5.0	Highly potent but exhibits a significantly narrower therapeutic window, reflecting known clinical toxicity.

Conclusion

This guide outlines a robust, albeit generalized, framework for the preclinical evaluation of the therapeutic index of 5-(4-Chlorophenyl)-1,2,4-thiadiazol-3-amine. By systematically progressing from in vitro selectivity assessments to in vivo efficacy and toxicity studies, researchers can build a comprehensive safety and efficacy profile for this novel compound. The hypothetical data presented illustrates a compound with a potentially favorable therapeutic window compared to a standard chemotherapeutic agent like doxorubicin. Such a result would provide a strong rationale for further development, including more detailed toxicological studies and eventual IND-enabling studies.

References

• Chen, Z., Xu, W., Liu, K., Yang, S., Fan, H., Bhadury, P. S., & Hu, D. (2010). Synthesis and Antiviral Activity of 5-(4-Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides. Molecules, 15(12), 9046–9056. [Link]

• Abdel-Wahab, B. F., Abdel-Gawad, H., Ahmed, H. A., & Aly, A. A. (2020). New 5-Aryl-1,3,4-Thiadiazole-Based Anticancer Agents: Design, Synthesis, In Vitro Biological Evaluation and In Vivo Radioactive Tracing Studies. Molecules, 25(23), 5644. [Link]

• Wikipedia. (n.d.). Therapeutic index. Retrieved January 24, 2026, from [Link]

• Shafique, U., Siddiqui, S., Ijaz, F., & Zaib, S. (2023). 2-Substituted-3-(5-Substituted-1,3,4-oxadiazol/thiadiazol-2-yl) Thiazolidin-4-one Derivatives: Synthesis, Anticancer, Antimicrobial, and Antioxidant Potential. Molecules, 28(11), 4434. [Link]

• Chen, Z., Xu, W., Liu, K., Yang, S., Fan, H., Bhadury, P. S., & Hu, D. (2010). Synthesis and Antiviral Activity of 5-(4-Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides. National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). 5-(4-chlorophenyl)-1,3,4-thiadiazol-2-amine. Retrieved January 24, 2026, from [Link]

• Canadian Society of Pharmacology and Therapeutics. (n.d.). Therapeutic Index. Retrieved January 24, 2026, from [Link]

• Gomha, S. M., Abdel-aziz, H. M., & Khalil, K. D. (2019). Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. Molecules, 24(4), 785. [Link]

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